Cas no 4230-06-2 (11-butylsulfanylundecanoic acid)

• Product name: 11-butylsulfanylundecanoic acid
• CAS No: 4230-06-2
• MF: C₁₅H₃₀O₂S
• MW: 274.462503910065
• CID: 334660
• PubChem ID: 229557

11-butylsulfanylundecanoic acid Chemical and Physical Properties

Names and Identifiers

• 11-butylsulfanylundecanoic acid
• 11-butylsulfanyl-undecanoic acid; NSC23324; AC1Q5WBF; 11-(butylsulfanyl)undecanoic acid; ST002744; 11-butylthioundecanoic acid; 11-(Butylsulfanyl)undecanoic acid; AC1L5HKA; CTK1D8745; 11-Butylmercapto-undecansaeure;
• 4230-06-2
• NSC23324
• DTXSID20281874
• AKOS003238603
• SCHEMBL7828784
• NSC-23324
• 11-(BUTYLTHIO)-UNDECANOIC ACID

• Inchi： InChI=1S/C15H30O2S/c1-2-3-13-18-14-11-9-7-5-4-6-8-10-12-15(16)17/h2-14H2,1H3,(H,16,17)
• InChI Key： WLQGZHKHDIWKQG-UHFFFAOYSA-N
• SMILES： C(SCCCCCCCCCCC(O)=O)CCC

Computed Properties

• Exact Mass: 274.1968
• Monoisotopic Mass: 274.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų
• XLogP3: 5.4

Experimental Properties

• Density: 0.963
• Boiling Point: 402.5°Cat760mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.481
• PSA: 37.3
• LogP: 5.11520